Cas no 114560-48-4 (Apaziquone)

• Product Name: Apaziquone
• CAS No: 114560-48-4
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 157397
• PubChem ID: 5813717
• Update Time: 2025-10-29

Apaziquone Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4,7-dione,5-(1-aziridinyl)-3-(hydroxymethyl)-2-[(1E)-3-hydroxy-1-propen-1-yl]-1-methyl-
• APAZIQUONE
• APAZIQUONE,1H-INDOLE-4,7-DIONE, 5-(1-AZIRIDINYL)-3-(HYDROXYMETHYL)-2-(3-HYDROXY-1-PROPENYL)-1-METHYL-, (E)-
• 1H-Indole-4,7-dione,5-(1-aziridinyl)-3-(hydroxymethyl)-2-[(1E)-3-hydroxy-1-propen-1-yl]-1-meth...
• 5-(aziridin-1-yl)-3-(hydroxymethyl)-2-[(E)-3-hydroxyprop-1-enyl]-1-methylindole-4,7-dione
• Apaziquonum
• EO-9
• EOquin
• Neoquin
• NOR-701
• EO 9
• EO 9 (pharmaceutical)
• NSC 382456
• NSC 382459
• 5-(1-Aziridinyl)-3-(hydroxymethyl)-2-[(1E)-3-hydroxy-1-propen-1-yl]-1-methyl-1H-indole-4,7-dione
• 5-(1-aziridinyl)-3-(hydroxyMethyl)-2-[(E)-3-hydroxyprop-1-enyl]-1-Methyl-1H-indole-4,7-dione
• (E)-5-(aziridin-1-yl)-3-(hydroxymethyl)-2-(3-hydroxyprop-1-en-1-yl)-1-methyl-1H-indole-4,7-dione
• 141304-51-0
• 1H-Indole-4,7-dione, 5-(1-aziridinyl)-3-(hydroxymethyl)-2-((1E)-3-hydroxy-1-propenyl)-1-methyl-
• 5-(Azridin-1-yl)-3-(hydroxymethyl)-2-((1E)-3-hydroxyprop-1-enyl)-methyl-1H-indole-4,7-dione
• Eoquin (TN)
• 1H-Indole-4, 5-(1-aziridinyl)-3-(hydroxymethyl)-2-(3-hydroxy-1-propenyl)-1-methyl-
• Apaziquone (USAN/INN)
• CS-0006128
• UNII-H464ZO600O
• DTXSID90869587
• E-85/053
• CHEMBL73822
• NSC-382456
• APAZIQUONE [INN]
• CHEBI:177558
• Apaziquonum [INN-Latin]
• E09
• N1,N6-Diethyl-3-methylhexanediamide
• E-85/050
• Apaziquone [USAN:INN]
• NSC-382459
• 114560-48-4
• DB12593
• 5-Aziridin-1-yl-3-hydroxymethyl-2-((E)-3-hydroxy-propenyl)-1-methyl-1H-indole-4,7-dione
• 5-(1-Aziridinyl)-3-(hydroxymethyl)-2-[(1E)-3-hydroxy-1-propen-1-yl]-1-methyl-1H-indole-4,7-dione;
• AKOS040744809
• (E)-5-(1-Aziridinyl)-3-(hydroxymethyl)-2-(3-hydroxy-1-propenyl)-1-methyl-1H-Indole-4,7-dione
• SCHEMBL367964
• Qapzola
• SCHEMBL367965
• Apaziquone [USAN]
• E 09
• Q4779259
• BCP9000309
• ANTINEOPLASTIC-382459
• NSC382459
• H464ZO600O
• APAZIQUONE [MI]
• 1H-Indole-4,7-dione, 5-(1-aziridinyl)-3-(hydroxymethyl)-2-[(1E)-3-hydroxy-1-propen-1-yl]-1-methyl-
• 1H-Indole-4,7-dione, 5-(1-aziridinyl)-3-(hydroxymethyl)-2-(3-hydroxy-1-propenyl)-1-methyl-, (E)-
• D02965
• NS00068596
• (E)-5-(1-Azirinyl)-3-(hydroxymethyl)-2-(3-hydroxy-1-propenyl)-1-methyl-1H-indole-4,7-dione
• 5-(Azridin-1-yl)-3-(hydroxymethyl)-2-[(1E)-3-hydroxyprop-1-enyl]-methyl-1H-indole-4,7-dione
• 5-(aziridin-1-yl)-3-(hydroxymethyl)-2-(3-hydroxyprop-1-enyl)-1-methylindole-4,7-dione
• EO9
• GLXC-02095
• Apaziquone

• Inchi： 1S/C15H16N2O4/c1-16-10(3-2-6-18)9(8-19)13-14(16)12(20)7-11(15(13)21)17-4-5-17/h2-3,7,18-19H,4-6,8H2,1H3/b3-2+
• InChI Key： MXPOCMVWFLDDLZ-NSCUHMNNSA-N
• SMILES： O=C1C2C(CO)=C(/C=C/CO)N(C)C=2C(C=C1N1CC1)=O

Computed Properties

• Exact Mass: 288.11100
• Monoisotopic Mass: 288.111007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5
• XLogP3: -0.5

Experimental Properties

• Density: 1.45
• PSA: 82.54000
• LogP: 0.03930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on Apaziquone

Apaziquone (CAS No. 114560-48-4): A Comprehensive Overview of Its Properties and Applications

Apaziquone, also known by its CAS number 114560-48-4, is a synthetic quinone derivative that has garnered significant attention in the pharmaceutical and research communities. This compound is primarily recognized for its potential as an anticancer agent, particularly in the treatment of bladder cancer. Its unique mechanism of action and promising clinical results make it a subject of ongoing research and development.

The chemical structure of Apaziquone features a quinone moiety, which is crucial for its biological activity. This structure allows the compound to undergo redox cycling, generating reactive oxygen species (ROS) that can selectively target cancer cells. Researchers have explored its efficacy in various cancer models, with a particular focus on its ability to induce apoptosis in malignant cells while sparing healthy tissues.

One of the most compelling aspects of Apaziquone is its application in intravesical therapy for non-muscle invasive bladder cancer (NMIBC). Clinical trials have demonstrated that localized delivery of Apaziquone can significantly reduce tumor recurrence rates. This has led to increased interest in optimizing its formulation and delivery methods to enhance therapeutic outcomes.

In addition to its anticancer properties, Apaziquone has been investigated for its potential role in combination therapies. Studies suggest that it may synergize with other chemotherapeutic agents or immunotherapies, offering a multifaceted approach to cancer treatment. This aligns with current trends in precision medicine, where personalized treatment regimens are becoming increasingly important.

The pharmacokinetics and safety profile of Apaziquone have also been extensively studied. Its relatively short half-life and localized action minimize systemic side effects, making it a favorable candidate for targeted therapy. However, researchers continue to explore ways to improve its bioavailability and reduce any potential adverse effects.

From a market perspective, the demand for Apaziquone is driven by the growing prevalence of bladder cancer and the need for more effective treatments. The compound's unique mechanism and clinical potential position it as a valuable asset in the oncology drug development pipeline. Pharmaceutical companies and research institutions are actively investing in further studies to unlock its full therapeutic potential.

For researchers and clinicians, understanding the synthesis and formulation of Apaziquone is essential. The compound's stability, solubility, and compatibility with various delivery systems are critical factors in its development. Advances in drug delivery technologies, such as nanoparticle-based systems, may further enhance its efficacy and patient compliance.

In summary, Apaziquone (CAS No. 114560-48-4) represents a promising anticancer agent with a unique mechanism of action and significant clinical potential. Its applications in bladder cancer treatment, combination therapies, and targeted drug delivery make it a focal point of modern oncology research. As scientific understanding and technological capabilities advance, Apaziquone may play an increasingly vital role in improving patient outcomes and addressing unmet medical needs.